5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine

• Molecular Formula: C15H21N3S
• Molecular Weight: 275.4 g/mol
• IUPAC Name: 5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H21N3S/c1-9-6-4-5-7-12(9)18-14-13-10(2)11(3)19-15(13)17-8-16-14/h8-9,12H,4-7H2,1-3H3,(H,16,17,18)
• InChI Key: CHWGGICSJSJVAT-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NC2=C3C(=C(SC3=NC=N2)C)C

Description

5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thieno[2,3-d]pyrimidine derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine has significant biochemical and physiological effects. This compound has been shown to reduce inflammation and tumor growth in animal models. It has also been found to improve cognitive function and memory in mice.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine in lab experiments is its potential therapeutic applications. This compound has shown promising results in various scientific research fields. However, one of the limitations of using this compound is its limited availability and high cost.

Future Directions

The potential applications of 5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine in scientific research are vast. Some of the future directions for research include investigating the potential use of this compound as a therapeutic agent for neurodegenerative diseases, exploring its anti-inflammatory and anti-cancer properties, and studying its mechanism of action in more detail. Additionally, further research is needed to optimize the synthesis method and improve the availability and affordability of this compound.
Conclusion:
In conclusion, 5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine is a chemical compound that has shown potential applications in various scientific research fields. This compound has been synthesized using different methods and has been studied for its anti-inflammatory, anti-cancer, and anti-tumor properties. While the mechanism of action of this compound is not fully understood, it has been suggested that it may act by inhibiting the activity of certain enzymes and proteins. Further research is needed to explore the potential therapeutic applications of this compound and to optimize its synthesis method.

Synthesis Methods

5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine can be synthesized using different methods. One of the most common methods is the reaction of 5,6-dimethylthieno[2,3-d]pyrimidine-4-amine with 2-methylcyclohexanone in the presence of a catalyst. This method yields the desired compound in good yield and purity.

Scientific Research Applications

5,6-dimethyl-N-(2-methylcyclohexyl)thieno[2,3-d]pyrimidin-4-amine has shown potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has also been investigated for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.